![molecular formula C19H22N4O3S B2482886 N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide CAS No. 1209745-18-5](/img/structure/B2482886.png)
N-(4-ethoxybenzo[d]thiazol-2-yl)-1-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including an ethoxy group, a benzo[d]thiazol-2-yl group, a methyl group, a tetrahydrofuran-2-yl group, and a pyrazole-3-carboxamide group. These groups suggest that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atoms. The presence of the ethoxy, benzo[d]thiazol-2-yl, and pyrazole-3-carboxamide groups suggests that this compound could have interesting electronic properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the ethoxy, benzo[d]thiazol-2-yl, and pyrazole-3-carboxamide groups. These groups could potentially participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the functional groups present in its structure. For example, the presence of the ethoxy group could make the compound more soluble in organic solvents .Scientific Research Applications
- Benzothiazole derivatives have attracted significant interest in drug design due to their high biological and pharmacological activity . Researchers explore modifications of the benzothiazole moiety to develop novel drugs.
- Recent studies highlight the synthesis of benzothiazole-based anti-tubercular compounds . These compounds are evaluated for their inhibitory activity against Mycobacterium tuberculosis.
- Cyclic and acyclic nucleosides often enhance the biological activity of heterocyclic derivatives . The compound’s structure could be modified to create nucleoside analogues.
- The easy functionalization of the 2-NH₂ and 2-SH groups, along with the benzene ring, makes this compound a reactive building block for organic synthesis .
Drug Design and Medicinal Chemistry
Antitubercular Agents
Nucleoside Analogues
Materials Science and Organic Synthesis
Green Chemistry and Atom Economy
Mechanism of Action
Target of Action
Compounds with similar structures have been found to have antimicrobial and antioxidant activities
Mode of Action
It is suggested that compounds with similar structures exhibit their bioactive nature through their hardness and softness values . These properties could influence the compound’s interaction with its targets.
Biochemical Pathways
Compounds with similar structures have been found to exhibit antimicrobial and antioxidant activities , suggesting that they may affect pathways related to these biological processes.
Result of Action
Compounds with similar structures have been found to exhibit antimicrobial and antioxidant activities , suggesting that they may have similar effects.
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-1-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O3S/c1-3-25-15-7-4-8-16-17(15)20-19(27-16)23(12-13-6-5-11-26-13)18(24)14-9-10-22(2)21-14/h4,7-10,13H,3,5-6,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPJCIKZTYAIKEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CC3CCCO3)C(=O)C4=NN(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.